![molecular formula C13H19N3O4 B4878690 ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate](/img/structure/B4878690.png)
ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate
Overview
Description
Ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate, also known as EFCP, is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of piperazine derivatives and has shown promising results in various scientific research applications.
Mechanism of Action
The mechanism of action of ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The antimicrobial activity of ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate is believed to be due to its ability to disrupt the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects:
ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate has been shown to have minimal toxicity in vitro and in vivo studies. It has been reported to have low cytotoxicity against normal cells, indicating its potential as a safe and effective therapeutic agent. ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate has also been shown to have good bioavailability and pharmacokinetic properties, making it a promising candidate for further development.
Advantages and Limitations for Lab Experiments
Ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate has several advantages for lab experiments, including its ease of synthesis, high purity, and low toxicity. However, one limitation of ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments. In addition, further studies are needed to fully understand the mechanism of action and potential side effects of ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate.
Future Directions
There are several future directions for the study of ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate. One area of research is the development of ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate derivatives with improved solubility and bioavailability. Another area of research is the investigation of the synergistic effects of ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate with other anticancer or antimicrobial agents. Additionally, further studies are needed to explore the potential use of ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate in the treatment of other diseases, such as neurodegenerative disorders.
Conclusion:
In conclusion, ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate is a promising compound that has shown potential for the treatment of various diseases. Its ease of synthesis, low toxicity, and good pharmacokinetic properties make it a promising candidate for further development. However, further studies are needed to fully understand its mechanism of action and potential side effects.
Scientific Research Applications
Ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate has been studied extensively for its potential use in the treatment of various diseases. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. In addition, ethyl 4-{[(2-furylmethyl)amino]carbonyl}-1-piperazinecarboxylate has been reported to have antimicrobial activity against various strains of bacteria and fungi. It has also been studied for its potential use in the treatment of neuropathic pain and inflammation.
properties
IUPAC Name |
ethyl 4-(furan-2-ylmethylcarbamoyl)piperazine-1-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O4/c1-2-19-13(18)16-7-5-15(6-8-16)12(17)14-10-11-4-3-9-20-11/h3-4,9H,2,5-8,10H2,1H3,(H,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYCYTEBMUUIKEV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)NCC2=CC=CO2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[(furan-2-ylmethyl)carbamoyl]piperazine-1-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.